Cas no 433-52-3 (Acetic acid, chlorofluoro-, methyl ester)
433-52-3 structure
Product Name:Acetic acid, chlorofluoro-, methyl ester
CAS No:433-52-3
MF:C3H4ClFO2
MW:126.514063835144
CID:2827589
PubChem ID:12707600
Update Time:2025-04-21
Acetic acid, chlorofluoro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- chloro-fluoro-acetic acid methyl ester
- 433-52-3
- SCHEMBL11411272
- DTXSID70507551
- Methyl chloro(fluoro)acetate
- Acetic acid, chlorofluoro-, methyl ester
-
- Inchi： 1S/C3H4ClFO2/c1-7-3(6)2(4)5/h2H,1H3
- InChI Key： BOAUPQGHNSRKQU-UHFFFAOYSA-N
- SMILES： ClC(C(=O)OC)F
Computed Properties
- Exact Mass: 125.9883852g/mol
- Monoisotopic Mass: 125.9883852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 75.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
Acetic acid, chlorofluoro-, methyl ester Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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